Cas no 921772-06-7 (1,3-Pentanediamine, 2-phenyl-, (2S,3S)-)
921772-06-7 structure
Product Name:1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
CAS No:921772-06-7
MF:C11H18N2
MW:178.274022579193
CID:743155
PubChem ID:71422011
Update Time:2025-04-19
1,3-Pentanediamine, 2-phenyl-, (2S,3S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
- (2S,3S)-2-phenylpentane-1,3-diamine
- 921772-06-7
- DTXSID80841054
-
- Inchi: 1S/C11H18N2/c1-2-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10-11H,2,8,12-13H2,1H3/t10-,11+/m1/s1
- InChI Key: MDJWWYZVFCHJIF-MNOVXSKESA-N
- SMILES: N[C@@H](CC)[C@@H](C1C=CC=CC=1)CN
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52Ų
1,3-Pentanediamine, 2-phenyl-, (2S,3S)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
921772-06-7 (1,3-Pentanediamine, 2-phenyl-, (2S,3S)-) Related Products
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